Cas no 61197-08-8 (Furan, 3-(ethyldithio)-2,5-dimethyl-)

• Product Name: Furan, 3-(ethyldithio)-2,5-dimethyl-
• CAS No: 61197-08-8
• MF: C₈H₁₂OS₂
• MW: 188.310279846191
• CID: 488836
• PubChem ID: 20313886
• Update Time: 2025-04-19

Furan, 3-(ethyldithio)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(ethyldithio)-2,5-dimethyl-
• 3-(ethyldisulfanyl)-2,5-dimethylfuran
• DTXSID00605019
• 61197-08-8
• SCHEMBL11622877

• Inchi： 1S/C8H12OS2/c1-4-10-11-8-5-6(2)9-7(8)3/h5H,4H2,1-3H3
• InChI Key： VDQMSELJWKRAKA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)OC=1C)SCC

Computed Properties

• Exact Mass: 188.03306
• Monoisotopic Mass: 188.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 13.14